Cas no 797056-47-4 (Spiro[cyclopentane-1,9'-[9H]fluorene], 2'-bromo-)

• Product Name: Spiro[cyclopentane-1,9'-[9H]fluorene], 2'-bromo-
• CAS No: 797056-47-4
• MF: C₁₇H₁₅Br
• MW: 299.205003976822
• CID: 532173
• PubChem ID: 23151739
• Update Time: 2025-10-29

Spiro[cyclopentane-1,9'-[9H]fluorene], 2'-bromo- Chemical and Physical Properties

Names and Identifiers

• Spiro[cyclopentane-1,9'-[9H]fluorene], 2'-bromo-
• 2'-bromospiro[cyclopentane-1,9'-fluorene]
• DTXSID30631043
• BS-46181
• E85487
• SCHEMBL4911824
• 797056-47-4
• CS-0133244
• 2′-Bromospiro[cyclopentane-1,9′-[9H]fluorene] (ACI)
• 2′-Bromospiro[cyclopentan-1,9′-fluorene]
• 2′-Bromospiro[cyclopentane-1,9′-fluorene]
• 7'-bromospiro[cyclopentane-1,9'-fluorene]
• 2''-Bromospiro[cyclopentane-1,9''-fluorene]

• Inchi： 1S/C17H15Br/c18-12-7-8-14-13-5-1-2-6-15(13)17(16(14)11-12)9-3-4-10-17/h1-2,5-8,11H,3-4,9-10H2
• InChI Key： SDBGYZUAZCSSNI-UHFFFAOYSA-N
• SMILES： BrC1C=C2C(C3C(C42CCCC4)=CC=CC=3)=CC=1

Computed Properties

• Exact Mass: 298.03571g/mol
• Monoisotopic Mass: 298.03571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 0Ų

Additional information on Spiro[cyclopentane-1,9'-[9H]fluorene], 2'-bromo-

Introduction to Spiro[cyclopentane-1,9'-[9H]fluorene], 2'-bromo- (CAS No. 797056-47-4)

Spiro[cyclopentane-1,9'-[9H]fluorene], 2'-bromo- is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 797056-47-4, represents a unique structural motif that combines the rigidity of the spiro framework with the electronic properties of fluorene derivatives. The presence of a bromine substituent at the 2'-position introduces additional reactivity, making it a valuable intermediate in synthetic chemistry and a potential candidate for various applications in medicinal chemistry.

The spiro structure itself is characterized by a central carbon atom that links two heterocyclic rings, in this case, a cyclopentane ring and a fluorene moiety. This spiro connection imparts a high degree of conformational stability to the molecule, which is advantageous in designing stable and bioactive compounds. The fluorene portion of the molecule is known for its excellent electronic properties, including high charge transfer efficiency and fluorescence characteristics, which make it particularly useful in optoelectronic applications and as a building block for fluorescent probes.

Recent research has highlighted the utility of Spiro[cyclopentane-1,9'-[9H]fluorene], 2'-bromo- in the development of novel materials and pharmaceuticals. For instance, studies have demonstrated its role as a precursor in the synthesis of organic light-emitting diodes (OLEDs) due to its ability to form stable, emissive layers. The bromine substituent further enhances its utility by allowing for selective functionalization via cross-coupling reactions such as Suzuki or Stille couplings, which are widely employed in constructing complex organic molecules.

In the realm of medicinal chemistry, this compound has been explored as a scaffold for drug discovery. The spiro framework is known to enhance bioavailability and metabolic stability, making it an attractive design element for small-molecule drugs. The fluorene moiety, with its well-documented biological activity, adds another layer of potential therapeutic benefit. Specifically, derivatives of fluorene have shown promise in applications ranging from anticancer agents to neuroprotective compounds.

One notable application of Spiro[cyclopentane-1,9'-[9H]fluorene], 2'-bromo- is in the development of fluorescent probes for biological imaging. The inherent fluorescence of the fluorene core allows researchers to track cellular processes and interactions with high sensitivity and specificity. The bromine substituent provides a handle for further chemical modification, enabling the attachment of targeting ligands or other functional groups that enhance the probe's selectivity and utility.

The synthesis of Spiro[cyclopentane-1,9'-[9H]fluorene], 2'-bromo- involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include cyclization reactions to form the spiro core, followed by bromination at the desired position. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to introduce additional functional groups or to construct more complex molecular architectures.

The compound's properties make it particularly suitable for applications in materials science, where its unique structural and electronic characteristics are leveraged to develop advanced materials with tailored properties. For example, it has been investigated as a component in organic semiconductors and photovoltaic devices due to its ability to facilitate charge transport and emission.

From a pharmaceutical perspective, ongoing research aims to optimize the biological activity of Spiro[cyclopentane-1,9'-[9H]fluorene], 2'-bromo- by modifying its structure through computational modeling and experimental synthesis. By understanding how different substituents affect the molecule's interactions with biological targets, scientists can design more effective drugs with improved efficacy and reduced side effects.

The future prospects for this compound are promising, with potential applications emerging in various fields including nanotechnology, biomedicine, and sustainable energy solutions. As synthetic methodologies continue to evolve, new derivatives and analogs of Spiro[cyclopentane-1,9'-[9H]fluorene], 2'-bromo- are likely to be developed, further expanding its utility and impact.